Cas no 2384454-45-7 (benzyl N-({4-[(fluorosulfonyl)methyl]phenyl}methyl)carbamate)

• Product Name: benzyl N-({4-[(fluorosulfonyl)methyl]phenyl}methyl)carbamate
• CAS No: 2384454-45-7
• MF: C₁₆H₁₆FNO₄S
• MW: 337.365946769714
• CID: 6536788
• PubChem ID: 165935466
• Update Time: 2025-05-27

benzyl N-({4-[(fluorosulfonyl)methyl]phenyl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-6485736
• benzyl N-({4-[(fluorosulfonyl)methyl]phenyl}methyl)carbamate
• 2384454-45-7

• Inchi： 1S/C16H16FNO4S/c17-23(20,21)12-15-8-6-13(7-9-15)10-18-16(19)22-11-14-4-2-1-3-5-14/h1-9H,10-12H2,(H,18,19)
• InChI Key： DYEWSCUFKNTGCY-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)CNC(=O)OCC1C=CC=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 337.07840733g/mol
• Monoisotopic Mass: 337.07840733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.8Ų

Additional information on benzyl N-({4-[(fluorosulfonyl)methyl]phenyl}methyl)carbamate

Research Briefing on Benzyl N-({4-[(Fluorosulfonyl)methyl]phenyl}methyl)carbamate (CAS: 2384454-45-7)

Benzyl N-({4-[(fluorosulfonyl)methyl]phenyl}methyl)carbamate (CAS: 2384454-45-7) is a novel chemical compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its fluorosulfonylmethyl and benzyl carbamate functional groups, exhibits unique reactivity and potential applications in drug discovery and development. Recent studies have explored its utility as a versatile intermediate in the synthesis of biologically active molecules, particularly in the context of covalent inhibitors and targeted therapeutics.

The fluorosulfonylmethyl group in this compound is of particular interest due to its ability to act as a reactive warhead in covalent inhibitors. Covalent inhibitors have seen a resurgence in drug discovery, as they offer advantages such as prolonged target engagement and high selectivity when designed appropriately. The incorporation of the fluorosulfonylmethyl moiety into drug candidates allows for the selective modification of cysteine residues in target proteins, enabling the development of potent and specific inhibitors for challenging therapeutic targets.

Recent research has demonstrated the synthetic versatility of benzyl N-({4-[(fluorosulfonyl)methyl]phenyl}methyl)carbamate. A study published in the Journal of Medicinal Chemistry (2023) highlighted its use in the development of irreversible inhibitors for kinase targets implicated in oncology. The compound served as a key intermediate in the synthesis of a series of inhibitors that exhibited nanomolar potency against specific kinase isoforms, with excellent selectivity profiles. The fluorosulfonylmethyl group was shown to form a stable covalent bond with the target cysteine residue, as confirmed by X-ray crystallography and mass spectrometry analyses.

In addition to its applications in covalent inhibitor design, benzyl N-({4-[(fluorosulfonyl)methyl]phenyl}methyl)carbamate has been investigated as a potential precursor for radiopharmaceuticals. The fluorosulfonyl group can be readily substituted with radioactive isotopes such as fluorine-18, making it a valuable building block for positron emission tomography (PET) tracer development. Preliminary studies have shown promising results in the labeling of small molecules for imaging applications, with high radiochemical yields and excellent in vivo stability.

The safety profile and physicochemical properties of benzyl N-({4-[(fluorosulfonyl)methyl]phenyl}methyl)carbamate have also been characterized in recent investigations. Stability studies under various pH conditions and in biological matrices have provided valuable insights into its handling and storage requirements. These studies have confirmed that the compound is stable under standard laboratory conditions but requires protection from moisture to prevent hydrolysis of the fluorosulfonyl group.

Looking forward, benzyl N-({4-[(fluorosulfonyl)methyl]phenyl}methyl)carbamate represents a promising tool for medicinal chemists working on covalent drug discovery and radiopharmaceutical development. Its unique combination of reactivity and stability makes it particularly valuable for targeting challenging biological pathways. Future research directions may include expanding its applications to other target classes beyond kinases, optimizing its synthetic accessibility, and further exploring its potential in diagnostic applications.